4-(ethylsulfonyl)-N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)benzamide

• IUPAC Name: 4-ethylsulfonyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C18H18N2O4S2/c1-4-26(22,23)13-8-6-12(7-9-13)17(21)20-18-19-15-14(24-3)10-5-11(2)16(15)25-18/h5-10H,4H2,1-3H3,(H,19,20,21)
• InChI Key: USQIALALVRPZPS-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC3=C(C=CC(=C3S2)C)OC
• Molecular Formula: C18H18N2O4S2
• Molecular Weight: 390.5 g/mol
• CAS No.: 886921-73-9

Description

4-(ethylsulfonyl)-N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C18H18N2O4S2 and its molecular weight is 390.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Related Compounds : Research on compounds structurally similar to 4-(ethylsulfonyl)-N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)benzamide has been conducted, focusing on their synthesis and structural analysis. For instance, the synthesis of 4-Amino-5-ethylsulfonyl-2-methoxybenzoic acid, an intermediate of amisulpride, highlights the methods used in creating related compounds (Wang Yu, 2008).

Biological and Pharmacological Activities

• Electrophysiological Activity : Studies on N-substituted imidazolylbenzamides or benzene-sulfonamides, which are related to the compound , demonstrate significant potency in in vitro Purkinje fiber assays, indicating their potential use in cardiac electrophysiology (Morgan et al., 1990).
• Anticancer Activity : Research into similar sulfonyl benzamide derivatives has shown potential anticancer applications. For example, derivatives of N-(4-{5-[4-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides have been evaluated for anticancer activity against multiple cancer cell lines, showing promising results (Ravinaik et al., 2021).
• Antimicrobial Activity : Some benzamide derivatives, including those related to the compound , have been synthesized and evaluated for their antimicrobial efficacy, showing significant activity against various bacterial and fungal species (Priya et al., 2006).

Molecular Docking and Theoretical Studies

• Computational Analysis for Antimalarial and Antiviral Applications : Theoretical investigations and molecular docking studies of sulfonyl acetamide derivatives, similar to the compound of interest, have been conducted. These studies focus on their potential as antimalarial and antiviral agents, including against COVID-19, through computational calculations and molecular docking (Fahim & Ismael, 2021).